![molecular formula C21H27N3O4S B4424067 N-(2-ethylphenyl)-2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}acetamide](/img/structure/B4424067.png)
N-(2-ethylphenyl)-2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}acetamide
Overview
Description
N-(2-ethylphenyl)-2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}acetamide, commonly known as EPPA, is a chemical compound that has been extensively studied for its potential applications in various fields of research. EPPA is a piperazine derivative that has been synthesized through a multistep process, which involves the reaction of 2-ethylphenol with p-chlorobenzaldehyde, followed by the reduction of the resulting Schiff base with sodium borohydride. The resulting product is then reacted with 4-(4-methoxyphenylsulfonyl)piperazine to yield EPPA.
Mechanism of Action
The exact mechanism of action of EPPA is not fully understood. However, it is believed to act as a selective inhibitor of the serotonin transporter (SERT), which is responsible for the reuptake of serotonin from the synaptic cleft. By inhibiting SERT, EPPA increases the availability of serotonin in the synaptic cleft, leading to an increase in serotonin signaling.
Biochemical and Physiological Effects:
EPPA has been shown to have a number of biochemical and physiological effects. In animal models, EPPA has been shown to increase serotonin levels in the brain, leading to anxiolytic and antidepressant-like effects. EPPA has also been shown to reduce neuropathic pain and seizure activity in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of EPPA is its selectivity for the serotonin transporter, which makes it a useful tool for studying the role of serotonin in various physiological and pathological processes. However, EPPA has a relatively short half-life, which can make it difficult to study its long-term effects in vivo. Additionally, EPPA is not currently approved for human use, which limits its potential applications in clinical research.
Future Directions
There are a number of potential future directions for research on EPPA. One area of interest is the development of more selective and potent inhibitors of the serotonin transporter, which could have potential applications in the treatment of depression, anxiety, and other psychiatric disorders. Another area of interest is the development of novel animal models to study the effects of EPPA on various physiological and pathological processes. Finally, there is a need for further research to determine the safety and efficacy of EPPA in human clinical trials.
Scientific Research Applications
EPPA has been extensively studied for its potential applications in various fields of research. In the field of neuroscience, EPPA has been shown to possess anxiolytic and antidepressant-like effects in animal models. EPPA has also been studied for its potential applications in the treatment of neuropathic pain and epilepsy.
properties
IUPAC Name |
N-(2-ethylphenyl)-2-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O4S/c1-3-17-6-4-5-7-20(17)22-21(25)16-23-12-14-24(15-13-23)29(26,27)19-10-8-18(28-2)9-11-19/h4-11H,3,12-16H2,1-2H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OETXEPDNBOANCH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CN2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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